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Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzaldehyde

Cat. No.: B134332 Get Quote

An In-depth Technical Guide to 5-Bromo-2-fluorobenzaldehyde (CAS: 93777-26-5)

Introduction
5-Bromo-2-fluorobenzaldehyde, with CAS Registry Number 93777-26-5, is a highly versatile

synthetic intermediate.[1][2] Its unique structure, featuring a benzaldehyde ring substituted with

both a bromine and a fluorine atom, provides a combination of reactivity that makes it a

valuable building block in various chemical syntheses.[1][3] This guide provides a

comprehensive overview of its properties, synthesis, applications, and safety protocols, tailored

for researchers, scientists, and professionals in drug development. The dual halogen

substitution and the reactive aldehyde group allow for a diverse range of chemical

transformations, including nucleophilic substitution, palladium-catalyzed cross-coupling

reactions, and reductions, making it a cornerstone in the synthesis of complex molecules.

Physicochemical and Spectroscopic Data
The physical and chemical properties of 5-Bromo-2-fluorobenzaldehyde are summarized

below. It appears as a white or colorless to light yellow powder, lump, or clear liquid.[3]

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 93777-26-5 [1][3][4]

Molecular Formula C₇H₄BrFO [1][3]

Molecular Weight 203.01 g/mol [1][3]

Appearance

White or colorless to light

yellow powder, lump, or clear

liquid

[3]

Melting Point 23 °C [3][5]

Boiling Point 230 °C (lit.) [3][6]

Density 1.71 g/mL at 25 °C (lit.) [3][6]

Refractive Index (n20/D) 1.57 (lit.) [6]

Flash Point
109.4 °C (228.9 °F) - closed

cup
[4]

EINECS Number 298-056-6 [5][7]

PubChem CID 736327 [3][8]

InChI Key
MMFGGDVQLQQQRX-

UHFFFAOYSA-N
[2]

Spectroscopic data, including ¹³C NMR and ATR-IR spectra, are available for 5-Bromo-2-
fluorobenzaldehyde, which are crucial for its identification and characterization in

experimental settings.[8]

Synthesis and Experimental Protocols
Several synthetic routes for 5-Bromo-2-fluorobenzaldehyde have been established. Common

methods include the bromination of 2-fluorobenzaldehyde or formylation of 1-bromo-4-

fluorobenzene.
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Experimental Protocol: Synthesis via Bromination of 2-
Fluorobenzaldehyde
This method involves the direct bromination of 2-fluorobenzaldehyde using potassium bromate

in an acidic medium.[6][9]

Materials:

2-Fluorobenzaldehyde (124.1 g, 1 mol)

Potassium bromate (167 g, 1 mol)

65% aqueous sulfuric acid (500 mL)

Methyl tert-butyl ether

Aqueous sodium sulfite

Anhydrous sodium sulfate

Water

Equipment:

Reactor equipped with an electric stirrer, thermometer, dropping funnel, and condenser tube.

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Add 500 mL of 65% aqueous sulfuric acid to the reactor.

Slowly add a mixture of 2-fluorobenzaldehyde (124.1 g) and potassium bromate (167 g)

dropwise into the reactor over 2-3 hours, while maintaining the reaction temperature at 90°C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3364493.htm
https://www.chemicalbook.com/synthesis/5-bromo-2-fluorobenzaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[6][9]

After the addition is complete, continue stirring at 90°C until the reaction is complete

(monitoring by TLC or GC is recommended).

Cool the reaction mixture and add 1000 mL of water.[6][9]

Extract the aqueous layer with methyl tert-butyl ether.

Wash the combined organic phases with aqueous sodium sulfite, followed by drying over

anhydrous sodium sulfate.[6][9]

Filter and concentrate the organic phase under reduced pressure to remove the solvent,

yielding a brownish-red oil.[6][9]

Purify the crude product by vacuum distillation, collecting the fraction at 63-65°C/3 mmHg to

obtain 5-Bromo-2-fluorobenzaldehyde.[9] The reported yield is approximately 88% with

97% purity.[9]
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Synthesis Workflow of 5-Bromo-2-fluorobenzaldehyde
1. Charge Reactor

- 65% H₂SO₄

2. Reactant Addition
- 2-Fluorobenzaldehyde

- Potassium Bromate
- Temp: 90°C

- Time: 2-3 hours

Start Reaction

3. Quenching
- Add 1000 mL Water

Reaction Complete

4. Extraction
- Methyl tert-butyl ether

5. Washing & Drying
- Aqueous Sodium Sulfite

- Anhydrous Sodium Sulfate

6. Concentration
- Remove Solvent

Purify Extract

7. Purification
- Vacuum Distillation
- 63-65°C / 3 mmHg

Isolate Crude

Click to download full resolution via product page

Synthesis workflow via bromination.
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Applications in Research and Development
5-Bromo-2-fluorobenzaldehyde is a key intermediate in the synthesis of a wide range of

organic compounds due to its versatile reactivity.[1][3]

Pharmaceutical Synthesis: It is extensively used as a starting material for synthesizing active

pharmaceutical ingredients (APIs).[1][10] Its structure is a precursor for compounds with

potential anti-cancer and anti-inflammatory properties.[1][3] It is also used in preparing

benzimidazole derivatives that act as inhibitors of leukotriene production and in the synthesis

of prostaglandin D2 inhibitors.[6][11]

Agrochemicals: The compound serves as a building block for designing new herbicides and

pesticides.[3][10]

Material Science: It finds applications in the formulation of advanced materials, including

dyes, pigments, polymers, and coatings.[3]

Chemical Biology: It is employed in developing fluorescent probes for biological imaging and

in studies to understand interactions between small molecules and biological systems.[3]
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Click to download full resolution via product page

Applications of 5-Bromo-2-fluorobenzaldehyde.

Safety and Handling
Proper handling of 5-Bromo-2-fluorobenzaldehyde is essential in a laboratory setting. It is

classified as an irritant and requires careful management to avoid exposure.

Table 2: GHS Hazard Information

Category Information Reference

Pictogram GHS07 (Exclamation Mark) [8]

Signal Word Warning [4][8][12][13]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[4][8][12][14]

Precautionary Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P362+P364

[4][8][12]

Handling and Storage:

Handling: Use only outdoors or in a well-ventilated area.[12] Wear protective gloves,

clothing, eye, and face protection.[12][13] Avoid breathing dust, fume, gas, mist, vapors, or

spray.[12] Wash hands and any exposed skin thoroughly after handling.[12][13]

Storage: Store in a dry, cool, and well-ventilated place.[12] Keep the container tightly closed.

[12][13] It is recommended to store under an inert gas like nitrogen as the compound is air-

sensitive.[12][15] The recommended storage temperature is 2-8°C.[3]

Conclusion
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5-Bromo-2-fluorobenzaldehyde is a pivotal chemical intermediate with significant utility in

organic synthesis. Its unique structural features enable the creation of complex molecules,

driving innovation in pharmaceuticals, agrochemicals, and material science. A thorough

understanding of its properties, synthesis, and safety protocols is crucial for its effective and

safe application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134332#5-bromo-2-fluorobenzaldehyde-cas-number-
93777-26-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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